Cas no 2228745-55-7 (4-chloro-1-methoxy-2-(2-nitroethyl)benzene)

• Product Name: 4-chloro-1-methoxy-2-(2-nitroethyl)benzene
• CAS No: 2228745-55-7
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6274274
• PubChem ID: 165635417
• Update Time: 2025-06-23

4-chloro-1-methoxy-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methoxy-2-(2-nitroethyl)benzene
• EN300-1975553
• 2228745-55-7

• Inchi： 1S/C9H10ClNO3/c1-14-9-3-2-8(10)6-7(9)4-5-11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： YSOIYIBHSFCABN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 4-chloro-1-methoxy-2-(2-nitroethyl)benzene

Introduction to 4-chloro-1-methoxy-2-(2-nitroethyl)benzene (CAS No. 2228745-55-7)

4-chloro-1-methoxy-2-(2-nitroethyl)benzene, identified by the chemical abstracts service number 2228745-55-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aromatic benzenes, which are widely studied due to their structural versatility and potential biological activities. The presence of multiple functional groups, including a chloro substituent, a methoxy group, and a nitroethyl side chain, makes 4-chloro-1-methoxy-2-(2-nitroethyl)benzene a valuable intermediate in the synthesis of more complex molecules.

The structural features of 4-chloro-1-methoxy-2-(2-nitroethyl)benzene contribute to its unique chemical properties. The chloro group at the para position relative to the methoxy group introduces electrophilic aromatic substitution potential, while the nitroethyl side chain adds reactivity through its nitro and ethyl functionalities. These characteristics make it a promising candidate for further derivatization, enabling the development of novel compounds with tailored biological properties.

In recent years, there has been significant interest in aromatic compounds with diverse substituents for their applications in medicinal chemistry. The methoxy group, in particular, is known to enhance solubility and metabolic stability, making it a preferred choice in drug design. Additionally, the nitroethyl moiety can serve as a bioisostere for longer aliphatic chains, providing an alternative approach to modulate pharmacokinetic profiles.

One of the most compelling aspects of 4-chloro-1-methoxy-2-(2-nitroethyl)benzene is its utility as a building block in the synthesis of pharmacologically active agents. Researchers have leveraged its reactivity to develop intermediates for small molecule drugs targeting various therapeutic areas. For instance, derivatives of this compound have been explored in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to introduce additional functional groups at specific positions on the benzene ring allows for fine-tuning of biological activity.

The synthesis of 4-chloro-1-methoxy-2-(2-nitroethyl)benzene typically involves multi-step organic transformations, starting from commercially available precursors. The chlorination step is often performed using reagents such as sulfuryl chloride or N-chlorosuccinimide, while the methoxylation can be achieved through nucleophilic aromatic substitution or direct methylation reactions. The introduction of the nitroethyl group typically follows electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Recent advances in synthetic methodologies have improved the efficiency and scalability of producing 4-chloro-1-methoxy-2-(2-nitroethyl)benzene. For example, catalytic methods using transition metals have enabled selective functionalization without unwanted byproducts. These innovations not only enhance yield but also reduce environmental impact by minimizing waste generation.

The pharmacological potential of 4-chloro-1-methoxy-2-(2-nitroethyl)benzene has been explored through various computational and experimental studies. Virtual screening techniques have been employed to identify potential binding interactions with biological targets, while wet chemistry approaches have validated these predictions through enzyme inhibition assays and cell-based assays.

In particular, derivatives of this compound have shown promise as modulators of enzymes involved in signal transduction pathways. By selectively inhibiting or activating these enzymes, researchers aim to develop treatments for neurological disorders, metabolic diseases, and infectious diseases. The nitroethyl group plays a critical role in these interactions by serving as a hydrogen bond acceptor or hydrophobic anchor.

The safety profile of 4-chloro-1-methoxy-2-(2-nitroethyl)benzene is an important consideration in its application to pharmaceutical development. While it does not exhibit acute toxicity at moderate doses in preclinical studies, prolonged exposure may require careful handling due to potential metabolic interactions. Standard laboratory practices should be followed when working with this compound to ensure worker safety.

Future research directions may focus on optimizing synthetic routes for higher purity and yield, as well as exploring new derivatives with enhanced biological activity. Advances in green chemistry principles could also influence how this compound is produced and utilized, emphasizing sustainability throughout the drug development process.